Cas no 1805019-82-2 (Ethyl 4-bromo-5-cyano-2-methoxyphenylacetate)

• Product Name: Ethyl 4-bromo-5-cyano-2-methoxyphenylacetate
• CAS No: 1805019-82-2
• MF: C₁₂H₁₂BrNO₃
• MW: 298.13258266449
• CID: 4945838
• Update Time: 2025-07-20

Ethyl 4-bromo-5-cyano-2-methoxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-bromo-5-cyano-2-methoxyphenylacetate
• ethyl 2-(4-bromo-5-cyano-2-methoxyphenyl)acetate

• Inchi： 1S/C12H12BrNO3/c1-3-17-12(15)5-8-4-9(7-14)10(13)6-11(8)16-2/h4,6H,3,5H2,1-2H3
• InChI Key： FMYHQZLDJKXBRA-UHFFFAOYSA-N
• SMILES： BrC1C(C#N)=CC(=C(C=1)OC)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 312
• XLogP3: 2.5
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 4-bromo-5-cyano-2-methoxyphenylacetate

Ethyl 4-bromo-5-cyano-2-methoxyphenylacetate (CAS No. 1805019-82-2): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 4-bromo-5-cyano-2-methoxyphenylacetate (CAS No. 1805019-82-2) is a highly functionalized aromatic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its diverse structural features and potential applications. This compound, characterized by its bromo, cyano, and methoxy substituents, serves as a crucial intermediate in the synthesis of various bioactive molecules. Its unique chemical profile makes it an attractive candidate for further derivatization, enabling the development of novel therapeutic agents.

The structural motif of ethyl 4-bromo-5-cyano-2-methoxyphenylacetate is particularly noteworthy for its ability to participate in a wide range of chemical transformations. The presence of the bromo group allows for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are essential for constructing complex heterocyclic frameworks. Additionally, the cyano group can undergo reduction to form an amine or conversion to a carboxylic acid, providing multiple pathways for functionalization. The methoxy group further enhances the compound's reactivity, enabling electrophilic aromatic substitution and nucleophilic aromatic substitution reactions.

In recent years, ethyl 4-bromo-5-cyano-2-methoxyphenylacetate has been explored in the synthesis of various pharmacologically relevant compounds. For instance, its derivatives have been investigated as potential inhibitors of kinases and other enzymes implicated in cancer progression. The combination of the bromo, cyano, and methoxy groups provides a scaffold that can be readily modified to target specific enzymatic activities. Furthermore, studies have demonstrated its utility in the preparation of small molecule modulators of protein-protein interactions, which are critical for understanding disease mechanisms and developing new therapeutic strategies.

The compound's versatility has also been leveraged in the development of antimicrobial agents. Researchers have utilized ethyl 4-bromo-5-cyano-2-methoxyphenylacetate to synthesize novel analogs with enhanced activity against resistant bacterial strains. The ability to introduce various substituents into the core structure allows for fine-tuning of physicochemical properties such as solubility and bioavailability, which are essential for drug efficacy. Additionally, computational studies have highlighted the compound's potential as a scaffold for designing molecules with improved pharmacokinetic profiles.

Advances in synthetic methodologies have further expanded the applications of ethyl 4-bromo-5-cyano-2-methoxyphenylacetate. Modern techniques such as flow chemistry and microwave-assisted synthesis have enabled more efficient and scalable production of this intermediate. These innovations not only reduce reaction times but also improve yields, making it more cost-effective for industrial applications. Moreover, green chemistry principles have been integrated into its synthesis, minimizing waste and reducing environmental impact.

The growing interest in ethyl 4-bromo-5-cyano-2-methoxyphenylacetate has also spurred research into its biological activities beyond traditional pharmaceutical applications. Recent studies have explored its potential in agrochemicals, where derivatives have shown promise as herbicides and fungicides. The structural features that make it valuable in drug discovery also contribute to its efficacy in controlling pests and diseases affecting crops. This dual utility highlights the compound's broad applicability across multiple industries.

In conclusion, ethyl 4-bromo-5-cyano-2-methoxyphenylacetate (CAS No. 1805019-82-2) is a multifaceted compound with significant potential in pharmaceutical and agrochemical research. Its unique combination of functional groups enables diverse chemical transformations, making it a valuable intermediate for synthesizing bioactive molecules. The ongoing exploration of its derivatives continues to uncover new applications, reinforcing its importance in modern chemical synthesis.